Cas no 90033-58-2 (Phenol, 2,4,6-tris(methylthio)-)
90033-58-2 structure
Product Name:Phenol, 2,4,6-tris(methylthio)-
CAS No:90033-58-2
MF:C9H12OS3
MW:232.38597869873
CID:796088
PubChem ID:13199347
Update Time:2025-04-19
Phenol, 2,4,6-tris(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2,4,6-tris(methylthio)-
- 2,4,6-tris(methylsulfanyl)phenol
- SCHEMBL338483
- DTXSID50526841
- 90033-58-2
-
- Inchi: 1S/C9H12OS3/c1-11-6-4-7(12-2)9(10)8(5-6)13-3/h4-5,10H,1-3H3
- InChI Key: GXJRCSYIGYLJOR-UHFFFAOYSA-N
- SMILES: S(C)C1C=C(C=C(C=1O)SC)SC
Computed Properties
- Exact Mass: 232.00502852g/mol
- Monoisotopic Mass: 232.00502852g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 96.1Ų
Phenol, 2,4,6-tris(methylthio)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
90033-58-2 (Phenol, 2,4,6-tris(methylthio)-) Related Products
- 1073-29-6(2-(Methylthio)phenol)
- 2664-63-3(4,4'-Thiodiphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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